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Compound of Interest

Compound Name: Noformicin

CAS No.: 16426-41-8

Cat. No.: B1207004

Get Quote

Introduction & Pharmacological Grounding
Noformicin (5-Amino-N-(3-amino-3-iminopropyl)-3,4-dihydro-2H-pyrrole-2-carboxamide) is a

highly polar, nitrogen-rich oligopeptide antibiotic originally isolated from the actinomycete

Nocardia formica (NRRL 2470)[1]. It has garnered significant attention in antiviral drug

development due to its potent in vivo efficacy against Newcastle disease virus, mumps virus,

and influenza A and B strains[2]. Recent bioprospecting has also identified endophytic bacteria,

such as Psychrobacter faecalis, as novel producers of this broad-spectrum antimicrobial[3].

Mechanism of Action: Mechanistically, noformicin exerts its antiviral and antibacterial effects

by acting as a minor groove binder of B-DNA[4]. Computational and molecular mechanics

studies reveal that noformicin selectively targets A-T rich sequences. The optimal distance

between its hydrogen bond-donating sites (N1-N4 and N1-N5 distances of ~9.1 Å) allows for

stereospecific complexation[5]. This tight binding induces steric hindrance, arresting viral

polymerase progression and effectively halting viral replication[5].
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Fig 1: Mechanism of noformicin binding to B-DNA minor groove and inhibiting viral replication.

Upstream Processing: Large-Scale Fermentation
Expertise & Causality: The biosynthesis of noformicin is highly dependent on nitrogen

availability due to its dense nitrogen-to-carbon ratio (C8H15N5O)[1]. Utilizing a complex

nitrogen source, such as soybean meal combined with yeast extract, provides the necessary

amino acid precursors (particularly proline and arginine analogs) to drive the biosynthetic gene

clusters in N. formica[4].

Protocol: Seed Train and Bioreactor Cultivation
Inoculum Preparation: Revive Nocardia formica NRRL 2470 from a lyophilized ampoule into

50 mL of Tryptic Soy Broth (TSB). Incubate at 28°C for 48 hours at 200 rpm.

Seed Expansion: Transfer the 50 mL culture into a 5 L baffled shake flask containing 1 L of

seed medium (1% glucose, 0.5% yeast extract, 0.5% peptone). Cultivate for 48 hours to

achieve logarithmic growth.
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Production Bioreactor (100 L Scale):

Sterilize 80 L of production medium in-situ (121°C, 30 min).

Inoculate with 4 L of the active seed culture (5% v/v).

Harvest at 120 hours post-inoculation when the stationary phase is reached and

secondary metabolite titer peaks.

Table 1: Optimized Fermentation Parameters for N.
formica

Parameter Setpoint / Value Justification

Temperature 28°C ± 1°C

Optimal for Nocardia

secondary metabolite gene

expression.

Agitation 250 rpm
Prevents mycelial clumping

and ensures mass transfer.

Aeration 1.0 vvm
High oxygen demand during

the exponential growth phase.

pH Control 7.0 – 7.2

Maintained via automated

addition of 1M NaOH or 1M

HCl.

Carbon Source 2.0% Glucose

Readily metabolizable energy

source for rapid biomass

accumulation.

Nitrogen Source 1.5% Soybean Meal

Provides critical amino acid

precursors for the pyrroline

ring.

Downstream Processing: Extraction and
Purification
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Expertise & Causality: Noformicin is extremely water-soluble and highly basic (pKa ~9.4)[1].

Traditional solvent extraction (e.g., using ethyl acetate or chloroform) is entirely ineffective

because the molecule remains ionized in aqueous solutions at physiological and mildly alkaline

pH. Therefore, the purification logic relies on cation-exchange chromatography. By utilizing a

weak cation-exchange resin, the positively charged amidine and imine groups of noformicin
are selectively captured from the complex broth, allowing neutral and acidic impurities to be

washed away.

Protocol: Downstream Workflow
Step 1: Broth Clarification

Subject the 80 L fermentation broth to continuous flow centrifugation at 10,000 × g to remove

mycelial biomass.

Pass the supernatant through a 0.22 µm Tangential Flow Filtration (TFF) cassette to remove

colloidal proteins and cellular debris.

Step 2: Cation-Exchange Chromatography (Capture Step)

Self-Validating IPQC: Adjust the clarified filtrate to exactly pH 7.0. If the pH drops below the

pKa of the resin, it loses its binding capacity, leading to product breakthrough.

Load the filtrate onto a 5 L column packed with Amberlite IRC-50 (H+ form) at a flow rate of 2

column volumes (CV)/hour.

Wash the column with 3 CV of deionized water, followed by 2 CV of 50% methanol to elute

weakly bound, non-basic impurities.

Elute noformicin using a step gradient of 0.5 M HCl. Collect 1 L fractions.

Step 3: Neutralization and Concentration

Immediately monitor the pH of the fractions. Neutralize active fractions (identified via

bioassay against S. aureus) to pH 6.0 using 1 M NaOH.

Concentrate the pooled fractions to 1/10th volume using a rotary evaporator under reduced

pressure at 40°C.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1207004/docs?utm_src=pdf-body#application-note-large-scale-production-and-purification-of-noformicin
https://www.drugfuture.com/chemdata/noformicin.html
https://www.benchchem.com/product/b1207004/docs?utm_src=pdf-body#application-note-large-scale-production-and-purification-of-noformicin
https://www.benchchem.com/product/b1207004/docs?utm_src=pdf-body#application-note-large-scale-production-and-purification-of-noformicin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207004?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 4: Preparative HPLC (Polishing Step)

Inject the concentrate onto a Preparative C18 Reverse-Phase HPLC column (50 mm × 250

mm, 10 µm).

Mobile Phase: Solvent A (0.1% Trifluoroacetic acid in water) and Solvent B (Acetonitrile).

Note: The ion-pairing agent (TFA) is critical for retaining the highly polar noformicin on the

hydrophobic C18 stationary phase.

Gradient: 2% B to 20% B over 40 minutes. Collect the major peak eluting at ~15-18 minutes.

Step 5: Lyophilization

Flash-freeze the purified fractions and lyophilize for 48 hours to yield Noformicin
dihydrochloride as a white crystalline powder[1].
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Fig 2: Upstream and downstream workflow for the large-scale purification of noformicin.

Analytical Validation and Quality Control
Trustworthiness: A self-validating protocol requires rigorous analytical confirmation to ensure

the absence of structurally similar impurities (like amidinomycin) and to verify stereochemistry,

as the natural (+)-form is required for maximal DNA binding[5].

Table 2: Physicochemical Specifications of Purified
Noformicin
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Analytical Method Expected Specification Reference

LC-MS (ESI+)
Precursor ion [M+H]+ at m/z

198.13
Corresponds to C8H15N5O[2]

Optical Rotation [α]D25 +8.8° (in methanol) Confirms the active (+)-form[1]

Melting Point 252-254°C (dec 263-264°C)
Confirms dihydrochloride salt

purity[1]

pKa Determination ~9.4
Confirms presence of basic

amidine group[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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